Cas no 52979-42-7 (Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate)
Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate
- methyl 6-amino-1,4-dihydro-4-oxo-2-quinolinecarboxylate
- CCA97942
- CS-0088026
- SY263452
- SB69413
- 6-Amino-1,4-dihydro-4-oxo-2-quinolinecarboxylic acid methyl ester
- 52979-42-7
- SB69401
- 1373835-09-6
- CHEMBL4209451
- MFCD01934583
- 6-Amino-4-hydroxyquinoline-2-carboxylic acid methyl ester
- SCHEMBL2908877
- METHYL 6-AMINO-4-HYDROXYQUINOLINE-2-CARBOXYLATE
- methyl 6-amino-4-oxo-1H-quinoline-2-carboxylate
- G11087
- METHYL6-AMINO-4-HYDROXYQUINOLINE-2-CARBOXYLATE
- YEC83509
- AC9397
- 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylic acid methyl ester
-
- MDL: MFCD01934583
- Inchi: 1S/C11H10N2O3/c1-16-11(15)9-5-10(14)7-4-6(12)2-3-8(7)13-9/h2-5H,12H2,1H3,(H,13,14)
- InChI Key: LTCKDZAUNSZESX-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)OC)NC2C=CC(=CC=21)N
Computed Properties
- Exact Mass: 218.06914219g/mol
- Monoisotopic Mass: 218.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 81.4Ų
Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143898-1g |
methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 95% | 1g |
$445 | 2021-08-05 | |
| Alichem | A189006195-1g |
Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 95% | 1g |
$440.36 | 2023-09-01 | |
| TRC | M289295-10mg |
methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289295-50mg |
methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M289295-100mg |
methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 100mg |
$ 160.00 | 2022-06-04 | ||
| Chemenu | CM143898-1g |
methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 95% | 1g |
$433 | 2024-07-15 | |
| eNovation Chemicals LLC | D245898-5g |
Methyl 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 95% | 5g |
$1320 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1158666-5g |
Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 95+% | 5g |
¥11232.00 | 2024-05-10 | |
| eNovation Chemicals LLC | D245898-5g |
Methyl 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 95% | 5g |
$1320 | 2025-02-27 | |
| eNovation Chemicals LLC | D245898-5g |
Methyl 6-Amino-4-oxo-1,4-dihydroquinoline-2-carboxylate |
52979-42-7 | 95% | 5g |
$1320 | 2025-02-28 |
Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate
Comprehensive Overview of Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS No. 52979-42-7)
Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS No. 52979-42-7) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name or CAS number, belongs to the quinoline derivatives family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery, particularly in targeting enzymes or receptors involved in metabolic and inflammatory pathways.
The structural uniqueness of Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate lies in its amino and ester functional groups, which enhance its reactivity and solubility. These features make it a valuable intermediate in synthesizing more complex molecules, such as anticancer agents or antimicrobial compounds. Recent studies highlight its relevance in medicinal chemistry, where it serves as a scaffold for designing novel therapeutics. For instance, its quinoline core is structurally similar to several FDA-approved drugs, sparking interest in its derivatization for improved efficacy and safety profiles.
In the context of current trends, the demand for sustainable synthesis methods and green chemistry has influenced research around this compound. Scientists are exploring catalytic processes and biocatalysis to produce Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate with minimal environmental impact. This aligns with the broader industry shift toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums. Additionally, the compound’s potential role in personalized medicine and targeted drug delivery systems has garnered attention, as these areas dominate modern pharmaceutical discussions.
From a technical perspective, the compound’s physical and chemical properties are critical for its applications. It typically appears as a crystalline solid with moderate solubility in polar solvents, a trait leveraged in formulation development. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and stability, ensuring compliance with regulatory standards. These methodologies are often searched by quality control professionals and researchers optimizing synthetic protocols.
Another area of interest is the compound’s structure-activity relationship (SAR), which is pivotal in drug design. By modifying its functional groups, researchers can fine-tune biological activity, a strategy widely discussed in computational chemistry and molecular modeling communities. Such modifications are frequently explored to address challenges like drug resistance or to enhance bioavailability, topics trending in scientific literature and patent filings.
In summary, Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate (CAS No. 52979-42-7) represents a versatile and promising compound in modern science. Its applications span from pharmaceutical intermediates to material science, driven by ongoing innovations in synthesis and characterization. As research continues to uncover its potential, this molecule remains a focal point for advancements in healthcare and industrial chemistry, addressing both current needs and future challenges.
52979-42-7 (Methyl 6-amino-4-oxo-1,4-dihydroquinoline-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)